De-N-methylpamamycin-593A
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Overview
Description
De-N-methylpamamycin-593A is a natural product found in Streptomyces alboniger with data available.
Scientific Research Applications
Synthesis of De-N-methylpamamycin-593A Fragments
- The L-acid (C1–C18) fragment of pamamycin-593, including de-N-methylpamamycin-579, was synthesized using key steps like cis-selective iodoetherification and nucleophilic addition of a cerium acetylide to an aldehyde. This research aids in understanding the molecular structure and potential applications of these compounds (Miura et al., 2008).
Isolation and Structural Analysis
- This compound and B, new derivatives of pamamycin, were isolated from Streptomyces alboniger. The structural analysis provided insights into the molecular composition and potential functional attributes of these compounds (Kozone et al., 1999).
Biological Activity and Applications
Aerial Mycelium-Inducing Activity
- De-N-methylpamamycins isolated from the culture broth of Streptomyces alboniger demonstrated stronger aerial mycelium-inducing activity compared to their methylated counterparts. This finding suggests potential applications in microbiology and biotechnology (Kozone et al., 2001).
Antibiotic Discovery
- Compound 593A, discovered in fermentation broths of Streptomyces griseoluteus, exhibited significant anti-tumor activity. This compound's efficacy against various human carcinomas highlights its potential as a therapeutic agent (Gitterman et al., 1970).
Nitrogen Incorporation in Polyketide Biosynthesis
- The study of nitrogen incorporation in the biosynthesis of pamamycin in Streptomyces alboniger revealed that amino group introduction and subsequent N-methylation are crucial steps. This research provides valuable insights for the field of natural product chemistry and drug development (Hashimoto et al., 2005).
Properties
Molecular Formula |
C34H59NO7 |
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Molecular Weight |
593.8 g/mol |
IUPAC Name |
(1R,2S,5S,6R,7S,10R,11R,14S,16S)-2,6,11-trimethyl-5-[(1R)-1-[(2R,5S)-5-[(2R)-2-(methylamino)pentyl]oxolan-2-yl]ethyl]-14-propyl-4,13,19,20-tetraoxatricyclo[14.2.1.17,10]icosane-3,12-dione |
InChI |
InChI=1S/C34H59NO7/c1-8-10-24(35-7)18-26-12-14-28(38-26)20(3)32-21(4)29-16-17-31(41-29)23(6)33(36)40-25(11-9-2)19-27-13-15-30(39-27)22(5)34(37)42-32/h20-32,35H,8-19H2,1-7H3/t20-,21-,22+,23-,24-,25+,26+,27+,28-,29+,30-,31-,32+/m1/s1 |
InChI Key |
ZPJHYHYMPZPIHF-JAXDINSTSA-N |
Isomeric SMILES |
CCC[C@H]1C[C@@H]2CC[C@@H](O2)[C@@H](C(=O)O[C@H]([C@@H]([C@@H]3CC[C@@H](O3)[C@H](C(=O)O1)C)C)[C@H](C)[C@H]4CC[C@H](O4)C[C@@H](CCC)NC)C |
Canonical SMILES |
CCCC1CC2CCC(O2)C(C(=O)OC(C(C3CCC(O3)C(C(=O)O1)C)C)C(C)C4CCC(O4)CC(CCC)NC)C |
Synonyms |
De-N-methylpamamycin-593 A De-N-methylpamamycin-593-A De-N-methylpamamycin-593A |
Origin of Product |
United States |
Retrosynthesis Analysis
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